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Compound of Interest

Compound Name: Bz-Tyr-OEt

CAS No.: 3483-82-7

Cat. No.: B556252

Get Quote

This guide provides comprehensive safety and logistical information for the handling of N-

Benzoyl-L-tyrosine ethyl ester (Bz-Tyr-OEt), a tyrosine derivative commonly used in

biochemical assays. The following procedures are designed to ensure the safety of

researchers, scientists, and drug development professionals while maintaining experimental

integrity.

Personal Protective Equipment (PPE)
Proper selection and use of PPE are critical to minimize exposure to Bz-Tyr-OEt. The following

table summarizes the recommended PPE for various handling scenarios. It is imperative to

consult with a safety specialist before handling to ensure the suggested protective clothing is

sufficient for the specific laboratory conditions.[1]
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Situation
Recommended Personal Protective
Equipment

Routine Handling

Eyes: Safety glasses with side-shields or

goggles.[1][2][3][4] Hands: Chemically resistant

gloves.[1][3][4] Body: Lab coat.[1] Respiratory:

Type N95 dust mask if handling powder.[3]

Large Spills

Eyes: Splash goggles.[1] Hands: Chemically

resistant gloves.[1] Body: Full suit.[1]

Respiratory: Self-contained breathing apparatus

(SCBA) to avoid inhalation.[1]

Firefighting

Eyes & Body: Full turnout gear.[1][2]

Respiratory: Positive pressure self-contained

breathing apparatus (SCBA).[1][2]

Safe Handling and Disposal Workflow
The following diagram outlines the standard operating procedure for the safe handling of Bz-
Tyr-OEt, from initial receipt to final disposal. Adherence to this workflow is crucial for

minimizing risks and ensuring a safe laboratory environment.
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Caption: Workflow for Safe Handling of Bz-Tyr-OEt.
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Operational Plan: Step-by-Step Guidance
1. Preparation and Engineering Controls:

Review Documentation: Before handling, thoroughly review the Safety Data Sheet (SDS).

Ventilation: Use process enclosures, local exhaust ventilation, or other engineering controls

to maintain airborne levels below exposure limits.[1] If user operations generate dust, fume,

or mist, use ventilation to keep exposure to airborne contaminants below the exposure limit.

[1]

Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table

above. For routine use, this includes safety glasses, gloves, and a lab coat.[1] A dust

respirator should be used when handling the powder form.[1]

2. Handling:

Avoid Contact: Prevent contact with skin and eyes.[2]

Avoid Inhalation: Do not breathe dust.[1]

Ignition Sources: Keep the substance away from heat and sources of ignition.[1]

Hygiene: Wash hands thoroughly after handling and before eating, smoking, or using the

lavatory.[1]

3. Storage:

Container: Keep the container tightly closed.[1][2]

Conditions: Store in a dry, cool, and well-ventilated place.[2]

Temperature: Do not store above 5°C (41°F) or as recommended at -20°C.[1]

Incompatible Materials: Keep away from strong oxidizing agents.[1][2]
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1. Spills:

Small Spills: Use appropriate tools to put the spilled solid in a convenient waste disposal

container.[1]

Large Spills: Use a shovel to put the material into a convenient waste disposal container.[1]

For large spills, a self-contained breathing apparatus should be used to avoid inhalation of

the product.[1]

2. Waste Disposal:

Regulations: Waste must be disposed of in accordance with federal, state, and local

environmental control regulations.[1]

Toxicity: The product itself and its degradation products are not classified as toxic.[1]

Experimental Protocol: Measuring Chymotrypsin
Activity
Bz-Tyr-OEt is a substrate used for measuring chymotrypsin activity. While specific assay

conditions may vary, a general protocol involves the following steps:

Reagent Preparation: Prepare a stock solution of Bz-Tyr-OEt in an appropriate solvent.

Reaction Mixture: In a suitable buffer, combine the chymotrypsin enzyme solution and the

Bz-Tyr-OEt substrate.

Incubation: Incubate the reaction mixture at a controlled temperature.

Measurement: Monitor the hydrolysis of Bz-Tyr-OEt by measuring the change in absorbance

at a specific wavelength using a spectrophotometer.

Data Analysis: Calculate the rate of reaction to determine the chymotrypsin activity.

Quantitative Data
No occupational exposure limits for Bz-Tyr-OEt have been established.[2] The following table

summarizes key physical and chemical properties.
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Property Value

Appearance White Powder Solid[2][5]

Odor Odorless[2][5]

Melting Point 122.3 - 123.3 °C / 252.14 - 253.94 °F[2][5]

Molecular Formula C18H19NO4[1]

Molecular Weight 313.35 g/mol

Storage Class 11 - Combustible Solids

Flash Point Not applicable[2]

First Aid Measures:

Inhalation: If inhaled, move the person to fresh air. If not breathing, give artificial respiration.

[1][2]

Skin Contact: Wash off with soap and plenty of water.[1]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.[2] Check for and remove any contact lenses.[1]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

[1][2] Call a physician immediately.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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